Cas no 176245-78-6 (Benzene, 1-(chloromethyl)-3,5-dimethyl-2-nitro-)

• Product Name: Benzene, 1-(chloromethyl)-3,5-dimethyl-2-nitro-
• CAS No: 176245-78-6
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• CID: 1368781
• Update Time: 2024-08-17

Benzene, 1-(chloromethyl)-3,5-dimethyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(chloromethyl)-3,5-dimethyl-2-nitro-

• Inchi： 1S/C9H10ClNO2/c1-6-3-7(2)9(11(12)13)8(4-6)5-10/h3-4H,5H2,1-2H3
• InChI Key： XUXDCZLSIARAAL-UHFFFAOYSA-N
• SMILES： C1(CCl)=CC(C)=CC(C)=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 199.0401

Experimental Properties

• Density: 1.235±0.06 g/cm3(Predicted)
• Boiling Point: 300.8±37.0 °C(Predicted)
• PSA: 43.14